Cas no 61290-93-5 (Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-)
61290-93-5 structure
Product Name:Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-
CAS No:61290-93-5
MF:C13H18N2O2S
MW:266.359221935272
CID:485650
PubChem ID:2326943
Update Time:2025-04-19
Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl-
- 1-[(3,4-dimethoxyphenyl)methyl]-3-prop-2-enylthiourea
- AKOS003832945
- AB00013272-01
- DTXSID20368114
- T0504-7967
- Oprea1_861402
- 61290-93-5
- Z45833333
-
- Inchi: 1S/C13H18N2O2S/c1-4-7-14-13(18)15-9-10-5-6-11(16-2)12(8-10)17-3/h4-6,8H,1,7,9H2,2-3H3,(H2,14,15,18)
- InChI Key: YZYBTEBCZCBVMY-UHFFFAOYSA-N
- SMILES: S=C(NCC=C)NCC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 266.10904
- Monoisotopic Mass: 266.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 42.52
Thiourea, N-[(3,4-dimethoxyphenyl)methyl]-N'-2-propenyl- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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